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Compound of Interest

Compound Name: 2-Methyl-4-phenyl-1-butene

Cat. No.: B12996274 Get Quote

An In-depth Technical Guide to 2-Methyl-4-phenyl-1-butene

Introduction
2-Methyl-4-phenyl-1-butene is an organic compound featuring both an aromatic phenyl group

and a terminal alkene functional group. This unique combination of a sterically hindered,

nucleophilic double bond and a stable aromatic ring makes it a molecule of interest for

researchers in organic synthesis, polymer science, and materials chemistry. Its structure

suggests potential as a monomer for specialty polymers and as a versatile intermediate for the

synthesis of more complex molecules. This guide provides a comprehensive overview of its

chemical and physical properties, spectroscopic signature, potential synthetic routes, reactivity,

and safety considerations, synthesized from available technical data to support professionals in

research and drug development.

Chemical Identity and Physical Properties
2-Methyl-4-phenyl-1-butene, also known by its IUPAC name (3-methylbut-3-en-1-yl)benzene,

is a substituted alkene.[1] Its core structure consists of a four-carbon butene chain with a

methyl group at the second position and a phenyl group at the fourth position.

Below is a diagram illustrating the chemical structure of 2-Methyl-4-phenyl-1-butene.

Caption: Chemical structure of 2-Methyl-4-phenyl-1-butene.

The key physicochemical properties of 2-Methyl-4-phenyl-1-butene are summarized in the

table below for easy reference.
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Property Value Source

IUPAC Name
(3-methylbut-3-en-1-

yl)benzene
[1]

CAS Number 6683-51-8 [1]

Molecular Formula C₁₁H₁₄ [1][2][3]

Molecular Weight 146.23 g/mol [1][2]

Boiling Point 205 °C [4]

Spectroscopic Profile
Spectroscopic data is crucial for the unambiguous identification and characterization of 2-
Methyl-4-phenyl-1-butene. Publicly available spectral data provides the following insights.[5]

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the vinyl

protons of the terminal alkene (~4.7 ppm), the benzylic and allylic protons (in the ~2.0-2.8

ppm range), the methyl protons (~1.7 ppm), and the aromatic protons of the phenyl group

(~7.1-7.3 ppm).[1][5]

¹³C NMR: The carbon NMR spectrum will display distinct peaks for the sp² carbons of the

double bond and the aromatic ring, as well as the sp³ carbons of the methylene and methyl

groups.[1][5]

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for

C-H stretching of the alkene and aromatic ring (above 3000 cm⁻¹), C=C stretching of the

alkene (~1650 cm⁻¹) and aromatic ring (~1600 and 1450 cm⁻¹), and C-H bending vibrations.

[5][6]

Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M+)

corresponding to its molecular weight.[5][7] Common fragmentation patterns would likely

involve the loss of a methyl group or cleavage at the benzylic position, leading to a stable

tropylium cation fragment.
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The diagram below illustrates the distinct chemical environments within the molecule, which

correspond to the signals observed in NMR spectroscopy.

Caption: Key proton environments in 2-Methyl-4-phenyl-1-butene.

Synthesis and Reactivity
Synthesis
While specific, detailed laboratory preparations for 2-Methyl-4-phenyl-1-butene are not widely

published, a plausible and industrially relevant synthetic approach can be inferred from related

processes, such as the synthesis of other phenylbutenes.[8] A common method involves the

coupling of an organometallic reagent with a suitable halide. For instance, a Grignard reaction

between a phenethyl magnesium halide and a methallyl halide would yield the target

compound.

The proposed workflow for this synthesis is outlined below.
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Caption: General mechanism of electrophilic addition.

Potential Applications
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Based on its chemical structure, 2-Methyl-4-phenyl-1-butene is a promising candidate for

several applications:

Polymer Science: As a monomer, it can be used to synthesize polymers. The presence of the

bulky phenyl group can impart desirable properties such as increased thermal stability, a

higher glass transition temperature, and specific refractive indices to the resulting polymer.

These materials could find use in advanced coatings and organic electronics. [9]* Fine

Chemical Synthesis: The dual reactivity of the alkene and aromatic ring makes it a versatile

intermediate. It can serve as a starting material for the synthesis of pharmaceuticals,

agrochemicals, and other high-value specialty chemicals. Phenylbutenes, in general, are

recognized as useful intermediates for these sectors. [8]* Fragrance and Flavor: Structurally

related phenyl-containing compounds are often used in the fragrance industry. While its

specific odor profile is not detailed, it could be investigated for such applications. [10]

Safety Profile
A specific Safety Data Sheet (SDS) for 2-Methyl-4-phenyl-1-butene is not readily available.

Therefore, a risk assessment must be conducted based on data from structurally similar

compounds.

4-Phenyl-1-butene: This related compound is classified as causing skin irritation and being

toxic to aquatic life with long-lasting effects. [11]* 2-Methyl-1-butene: This compound is an

extremely flammable liquid and vapor. It is generally advised to keep it away from heat,

sparks, open flames, and hot surfaces. [12][13] General Precautions (Inferred): Given the

presence of a hydrocarbon backbone and a terminal alkene, 2-Methyl-4-phenyl-1-butene
should be handled with the following precautions:

Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including safety glasses, chemical-resistant gloves, and a lab coat. [14]Avoid

breathing vapors.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from sources of ignition.

Fire: The compound is likely flammable. Use appropriate fire extinguishers (e.g., dry

chemical, CO₂).
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Disclaimer: This safety information is based on analogous compounds and is for guidance only.

Always consult a substance-specific SDS and perform a thorough risk assessment before

handling 2-Methyl-4-phenyl-1-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12996274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

